Cas no 1805661-89-5 (Methyl 4-cyano-3-difluoromethoxy-5-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-cyano-3-difluoromethoxy-5-(trifluoromethyl)benzoate
• CAS No: 1805661-89-5
• MF: C₁₁H₆F₅NO₃
• MW: 295.162260532379
• CID: 4953264
• Update Time: 2025-10-31

Methyl 4-cyano-3-difluoromethoxy-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-difluoromethoxy-5-(trifluoromethyl)benzoate

• Inchi： 1S/C11H6F5NO3/c1-19-9(18)5-2-7(11(14,15)16)6(4-17)8(3-5)20-10(12)13/h2-3,10H,1H3
• InChI Key： HLIQZISHJAEUSI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)C=C(C=1C#N)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 4-cyano-3-difluoromethoxy-5-(trifluoromethyl)benzoate

Comprehensive Analysis of Methyl 4-cyano-3-difluoromethoxy-5-(trifluoromethyl)benzoate (CAS No. 1805661-89-5)

In the realm of specialty chemicals, Methyl 4-cyano-3-difluoromethoxy-5-(trifluoromethyl)benzoate (CAS No. 1805661-89-5) stands out as a high-value intermediate with diverse applications in pharmaceuticals, agrochemicals, and advanced material science. This fluorinated aromatic ester, characterized by its unique cyano, difluoromethoxy, and trifluoromethyl functional groups, has garnered significant attention due to its role in synthesizing bioactive molecules and performance-enhancing additives. Its molecular structure, combining electron-withdrawing and lipophilic properties, makes it a versatile building block for modern synthetic chemistry.

The growing demand for fluorinated compounds in drug discovery, driven by their metabolic stability and membrane permeability, has positioned Methyl 4-cyano-3-difluoromethoxy-5-(trifluoromethyl)benzoate as a critical reagent. Researchers frequently explore its utility in designing kinase inhibitors, antiviral agents, and anti-inflammatory drugs, aligning with trends in precision medicine and targeted therapies. A 2023 study highlighted its potential in modulating protein-protein interactions, a hot topic in AI-driven drug design, where computational models prioritize fluorinated scaffolds for optimized binding affinity.

From an industrial perspective, this compound’s synthesis leverages cutting-edge green chemistry protocols, addressing environmental concerns tied to traditional fluorination methods. Innovations like continuous-flow reactors and catalytic fluorination reduce waste and energy consumption—key considerations for ESG (Environmental, Social, and Governance)-focused manufacturers. Users searching for sustainable fluorochemical production or high-efficiency synthetic routes will find this compound’s manufacturing advancements highly relevant.

In material science, CAS No. 1805661-89-5 contributes to developing high-performance polymers with enhanced thermal stability and chemical resistance. Its incorporation into liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs) aligns with the booming demand for flexible electronics—a sector projected to grow at 12% CAGR through 2030. Discussions on forums like ResearchGate often highlight its role in next-gen electronic materials, bridging gaps between academic research and industrial applications.

Quality control and analytical profiling of Methyl 4-cyano-3-difluoromethoxy-5-(trifluoromethyl)benzoate require advanced techniques such as HPLC-MS and 19F-NMR spectroscopy, topics frequently queried in scientific databases. Regulatory compliance, particularly REACH and FDA guidelines for fluorinated intermediates, remains a priority for global suppliers. This underscores the importance of sourcing from vendors with robust quality assurance protocols—a common concern among procurement specialists.

Looking ahead, the compound’s adaptability in bioconjugation and proteolysis-targeting chimera (PROTAC) development positions it at the forefront of biopharmaceutical innovation. As AI tools like AlphaFold accelerate molecular modeling, the demand for structurally complex fluorinated building blocks like CAS 1805661-89-5 is expected to surge, making it a pivotal asset for R&D pipelines worldwide.